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Compound of Interest

Phosphocreatine disodium
Compound Name:
tetrahydrate

Cat. No.: B602361

For researchers, scientists, and drug development professionals, ensuring safe and efficient
handling of laboratory chemicals is paramount. This guide provides essential, immediate safety
and logistical information for Phosphocreatine disodium tetrahydrate, including operational
and disposal plans to foster a secure research environment.

Personal Protective Equipment (PPE)

When handling Phosphocreatine disodium tetrahydrate, appropriate personal protective
equipment is crucial to prevent exposure. The following table summarizes the recommended
PPE based on safety data sheets.
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Protection Type Equipment Standards/Specifications
Safety glasses with side- OSHA's 29 CFR 1910.133 or

Eye/Face Protection shields or chemical safety European Standard EN166.[1]
goggles. [2]

Appropriate protective gloves
(e.g., Nitrile rubber) and

clothing to prevent skin _ _
Chemical protection gloves

Skin Protection exposure. A complete suit )
tested according to EN 374.[3]

protecting against chemicals
may be necessary depending

on the scale of handling.

Generally not required under
normal use conditions with
adequate ventilation.[1][2] If )
o Follow OSHA respirator
dust formation is likely, a ] ]
regulations in 29 CFR
1910.134 or European

Standard EN 149.[4]

Respiratory Protection NIOSH/MSHA or European
Standard EN149 approved
respirator (e.g., N95 or P1
particulate filter) should be
used.[3]

Occupational Exposure Limits: Currently, there are no established occupational exposure limits
for Phosphocreatine disodium tetrahydrate by region-specific regulatory bodies.[1][2]

Operational Plan for Safe Handling

A systematic approach to handling Phosphocreatine disodium tetrahydrate from receipt to
disposal minimizes risks and ensures procedural consistency.
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Receiving and Storage

Store in a cool, dry, well-ventilated place.
Keep container tightly sealed.

Preparation and Handling
(Use in well-ventilated area or fume hood)

Wear appropriate PPE:
- Eye/Face Protection
- Gloves
- Lab Coat

Y

Experimental Use If spill occurs

If spill occurs

Accidental Spill

Ensure adequate ventilation.
Collect used materials and excess chemigal. Avoid dust formation.
Sweep up and shovel into suitable containers.

Y

Decontamination

Y VY

Waste Collection

Dispose of in accordance with
ocal, state, and federal regulations.

Disposal

Click to download full resolution via product page

Safe Handling Workflow for Phosphocreatine Disodium Tetrahydrate.
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Step-by-Step Handling and Disposal Procedures

1. Receiving and Storage:
e Upon receipt, inspect the container for any damage.

» Store in a cool, dry, and well-ventilated place, away from incompatible materials such as
strong oxidizing agents.[1][3]

» Keep the container tightly sealed. Some sources recommend storage under nitrogen.[1]
2. Preparation and Handling:

e Handle in a well-ventilated area. For procedures that may generate dust, use a chemical
fume hood.[4]

¢ Avoid the formation of dust and aerosols.[4]

o Ensure a safety shower and eyewash station are readily accessible.[4][5]

» Avoid contact with skin, eyes, and clothing, as well as inhalation and ingestion.[1]

3. In Case of Accidental Release:

o Ensure adequate ventilation and wear the appropriate personal protective equipment.[1]

e For solid spills, sweep up and shovel the material into a suitable container for disposal,
avoiding dust formation.[1]

e Do not let the product enter drains.[4][6]
4. First Aid Measures:

» Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids. Seek medical attention.[2]

o Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.
Remove contaminated clothing and wash it before reuse. Seek medical attention if irritation
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persists.[2][5]

 Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical
attention if symptoms occur.[2]

 Ingestion: Clean the mouth with water and drink plenty of water afterward. Do not induce
vomiting. Seek medical attention if you feel unwell.[2][6]

5. Disposal Plan:

o Dispose of waste and contaminated materials in accordance with all applicable local, state,
and federal regulations.

e Waste should be separated into categories that can be handled by local or national waste
management facilities.[6]

o Contaminated packaging should be handled in the same manner as the substance itself.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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